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Compound of Interest

Compound Name: 1-Hexadecanol-d5

Cat. No.: B1148599 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available solubility data for 1-
Hexadecanol-d5, a deuterated form of the 16-carbon fatty alcohol, 1-Hexadecanol (also

known as cetyl alcohol). This document is intended to be a valuable resource for researchers

and professionals in drug development and various scientific fields who utilize isotopically

labeled compounds. The guide summarizes quantitative solubility data, details relevant

experimental protocols, and provides visualizations of key concepts.

Quantitative Solubility Data
The solubility of 1-Hexadecanol-d5 has been determined in a limited number of solvent

systems. The following tables present the available quantitative data for 1-Hexadecanol-d5,

supplemented with data for the non-deuterated form, 1-Hexadecanol, for comparative

purposes. It is important to note that the solubility of a deuterated compound is generally

expected to be very similar to its non-deuterated counterpart in the same solvent system.

Table 1: Quantitative Solubility of 1-Hexadecanol-d5
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Solvent System Concentration Method Source

Dimethyl Sulfoxide

(DMSO)

50 mg/mL (202.04

mM)
Ultrasonic agitation GlpBio

Dimethyl Sulfoxide

(DMSO)
10 mg/mL (40.41 mM)

Warming and heating

to 60°C
GlpBio

10% DMSO / 90%

Corn Oil

≥ 1.25 mg/mL (5.05

mM)
Not specified

MedchemExpress.co

m[1]

Table 2: Quantitative and Qualitative Solubility of 1-Hexadecanol (Cetyl Alcohol)

Solvent Solubility Method/Notes Source

Dimethyl Sulfoxide

(DMSO)

48 mg/mL (197.98

mM)
Not specified Selleck Chemicals

90% Ethanol
~333 mg/mL ("1 gm in

3ml")
Not specified PubChem

Ethanol Soluble Qualitative Multiple sources

Methanol Soluble Qualitative Multiple sources

Chloroform Soluble Qualitative Multiple sources

Ether Soluble Qualitative Multiple sources

Water Insoluble Qualitative Multiple sources

Experimental Protocols
Detailed experimental protocols for determining the solubility of 1-Hexadecanol-d5 are not

readily available in the public domain. However, standardized methods for assessing the

solubility of chemical substances can be adapted for this purpose. Below are outlines of

relevant experimental approaches.
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General Solubility Determination Protocol (Adapted from
OECD Guideline 105)
The OECD Guideline 105, "Water Solubility," provides a framework that can be adapted for

organic solvents. The general principle involves the saturation of the solvent with the solute and

the subsequent determination of the concentration of the solute in a saturated solution.

Methodology:

Preparation of a Saturated Solution: An excess amount of 1-Hexadecanol-d5 is added to

the chosen solvent in a vessel.

Equilibration: The mixture is agitated at a constant temperature for a sufficient period to

reach equilibrium. This can be facilitated by methods such as shaking, stirring, or sonication.

For poorly soluble substances, this may take 24 hours or longer.

Phase Separation: The undissolved solute is separated from the saturated solution by

centrifugation and/or filtration. It is crucial to ensure that the temperature is maintained

during this step to prevent precipitation or further dissolution.

Concentration Analysis: The concentration of 1-Hexadecanol-d5 in the clear, saturated

solution is determined using a suitable analytical method. Given its structure, High-

Performance Liquid Chromatography (HPLC) with a suitable detector (e.g., mass

spectrometry or a charged aerosol detector) or Gas Chromatography-Mass Spectrometry

(GC-MS) would be appropriate methods.

Replicate Analysis: The experiment should be performed in replicate to ensure the reliability

of the results.

Protocol for Dissolving 1-Hexadecanol in Ethanol for
Analysis (Adapted from USP-NF Monograph for Cetyl
Alcohol)
This protocol, while intended for preparing a sample for analysis, provides a practical method

for dissolving 1-Hexadecanol in ethanol, which can be a starting point for determining its

solubility limit.
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Methodology:

Sample Preparation: A known weight of 1-Hexadecanol is placed in a sealed container.

Solvent Addition: A specific volume of ethanol is added to the container.

Dissolution: The sealed container is heated in a water bath to a temperature that facilitates

dissolution (e.g., 50°C for cetyl alcohol). The mixture is agitated until the solid is completely

dissolved.

Cooling and Observation: The solution is allowed to cool to room temperature. The

concentration at which the solute remains in solution without precipitation upon cooling can

be considered an estimate of its solubility at that temperature.

Visualizations
Experimental Workflow for Solubility Determination
The following diagram illustrates a typical workflow for determining the solubility of a compound

like 1-Hexadecanol-d5.
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Caption: A generalized workflow for the experimental determination of solubility.
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Metabolic Pathway of 1-Hexadecanol
1-Hexadecanol, and by extension 1-Hexadecanol-d5, is a fatty alcohol that can be

metabolized in the body. The primary metabolic pathway involves its oxidation to the

corresponding fatty acid, palmitic acid. This process is analogous to the metabolism of other

fatty alcohols.
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Caption: The metabolic conversion of 1-Hexadecanol to Palmitic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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